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Compound of Interest

Compound Name:
Ethyl 5-methoxyindole-2-

carboxylate

Cat. No.: B556490 Get Quote

Technical Support Center: Ethyl 5-methoxyindole-2-
carboxylate
This guide provides essential safety, handling, and storage information for Ethyl 5-
methoxyindole-2-carboxylate (CAS No: 4792-58-9) for researchers, scientists, and drug

development professionals.

Properties Summary
The following table summarizes the key physical and chemical properties of Ethyl 5-
methoxyindole-2-carboxylate.
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Property Value Citations

Molecular Formula C₁₂H₁₃NO₃ [1][2][3]

Molecular Weight 219.24 g/mol [1][2][3]

Appearance
Dark yellow to orange

crystalline powder or granules.
[2][3][4]

Melting Point 154-160 °C [4][5]

Boiling Point ~380.2 °C at 760 mmHg [2][5]

Solubility
Insoluble in water. Soluble in

common organic solvents.
[2][5]

Storage Temperature
Recommended at -20°C or 0-

8°C.
[1][2][3]

Flash Point ~183.7 °C [2][5]

Density ~1.2 g/cm³ [2][5]

Frequently Asked Questions (FAQs) &
Troubleshooting Guide
This section addresses specific issues and questions that may arise during the handling and

storage of Ethyl 5-methoxyindole-2-carboxylate.

Q1: What are the primary hazards associated with this compound?

While a specific, detailed hazard profile is not fully enumerated in the provided results, general

safety precautions for similar chemical compounds should be followed. Based on safety

statements for related indole compounds and general chemical handling, the primary hazards

include:

Skin and Eye Irritation: Direct contact should be avoided.[5][6][7]

Respiratory Irritation: Inhalation of dust should be prevented.[5][6][7] Safety phrases like "Do

not breathe dust" and "Avoid contact with skin and eyes" are noted.[5]
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Q2: What Personal Protective Equipment (PPE) is required for safe handling?

To minimize exposure, the following PPE is mandatory:

Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles.[6][7]

Hand Protection: Wear suitable chemical-resistant gloves.[6][7]

Respiratory Protection: If dust is generated, use a NIOSH/MSHA-approved respirator (e.g.,

N95).

Skin and Body Protection: Wear a lab coat or appropriate protective clothing to prevent skin

exposure.[6][7]

Q3: What are the correct storage procedures for this compound?

Proper storage is crucial to maintain the compound's stability and ensure safety.

Temperature: Store in a cool place, with specific recommendations ranging from -20°C to 0-

8°C.[1][2][3]

Container: Keep the container tightly closed.[6][7]

Environment: Store in a dry and well-ventilated area.[6][7]

Incompatibilities: Store separately from strong oxidizing agents.[6]

Q4: How should I respond to an accidental spill?

In the event of a spill, follow these steps:

Ensure Ventilation: Make sure the area is well-ventilated.[6]

Wear PPE: Use the personal protective equipment listed in Q2.[6]

Containment: Prevent the formation of dust.[7]

Clean-up: Carefully sweep or shovel the spilled solid material into a suitable, labeled

container for disposal.[6][7]
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Decontamination: Clean the spill area thoroughly.

Q5: What are the signs of decomposition?

Heating the compound or exposing it to incompatible materials may cause decomposition.

Hazardous decomposition products can include:

Nitrogen oxides (NOx)[6]

Carbon monoxide (CO)[6]

Carbon dioxide (CO₂)[6] Visible changes in color or texture may also indicate degradation.

Q6: What is the proper method for disposing of Ethyl 5-methoxyindole-2-carboxylate waste?

All waste material, including the compound itself and any contaminated containers or cleaning

materials, must be disposed of through an approved waste disposal plant.[6][7] Always follow

all applicable local, state, and federal environmental regulations for chemical waste disposal.

Experimental Protocols
General Protocol for Safe Handling
This protocol outlines the standard procedure for safely handling Ethyl 5-methoxyindole-2-
carboxylate in a laboratory setting.

Pre-Handling Assessment:

Review the Safety Data Sheet (SDS) and this guide.

Ensure safety showers and eyewash stations are accessible.[6]

Confirm the work area, such as a chemical fume hood, is well-ventilated.[6][7]

Donning PPE:

Put on all required PPE as detailed in the FAQ section (safety goggles, gloves, lab coat).

Handling the Compound:
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Handle the compound exclusively within a well-ventilated area or a chemical fume hood to

avoid dust inhalation.[6][7]

Avoid direct contact with skin and eyes.[5]

Weigh and transfer the material carefully to minimize dust generation.

Post-Handling Procedures:

Tightly close the container after use.[6][7]

Return the compound to its designated cool, dry storage location.[1][3][6]

Dispose of any contaminated materials (e.g., weigh boats, pipette tips) in the designated

chemical waste container.[6][7]

Wash hands thoroughly after handling.[6][7]

Mandatory Visualization
The following diagram illustrates the logical workflow for the safe handling and storage of Ethyl
5-methoxyindole-2-carboxylate.
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Caption: Workflow for safe handling and spill response for Ethyl 5-methoxyindole-2-
carboxylate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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